Cas no 954708-14-6 (5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide
• CAS No: 954708-14-6
• MF: C₂₁H₁₉BrN₂O₄S
• MW: 475.355563402176
• CID: 6511698
• Update Time: 2025-06-15

5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide
• 5-bromo-N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]furan-2-carboxamide

• Inchi： 1S/C21H19BrN2O4S/c1-14-2-6-18(7-3-14)29(26,27)24-11-10-15-4-5-17(12-16(15)13-24)23-21(25)19-8-9-20(22)28-19/h2-9,12H,10-11,13H2,1H3,(H,23,25)
• InChI Key： REUAKTXBWWFIBZ-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC2=C(C=C1)CCN(S(C1=CC=C(C)C=C1)(=O)=O)C2)=O

Additional information on 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide

Introduction to 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide (CAS No. 954708-14-6)

5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 954708-14-6, represents a sophisticated molecular entity that combines several key structural features, including a tetrahydroisoquinoline core and a furan moiety, both of which are well-documented for their pharmacological relevance. The presence of a 5-bromo substituent and a N-2-(4-methylbenzenesulfonyl) group further enhances its complexity and potential biological activity.

The compound's structure is meticulously designed to interact with biological targets in a specific manner. The tetrahydroisoquinoline scaffold is particularly noteworthy, as it is a common motif found in numerous bioactive natural products and pharmacologically relevant molecules. Tetrahydroisoquinolines have been extensively studied for their potential roles in modulating various biological pathways, including those involved in neurotransmission, cardiovascular function, and cancer progression. The introduction of the furan ring into this framework adds an additional layer of functional diversity, enabling unique interactions with biological systems.

The 5-bromo substituent is strategically positioned to influence the electronic properties of the molecule. Bromine atoms are known to be effective electron-withdrawing groups, which can modulate the reactivity and binding affinity of the compound towards its target receptors. This modification can be particularly useful in fine-tuning the pharmacokinetic properties of the molecule, such as its solubility and metabolic stability.

The presence of the N-2-(4-methylbenzenesulfonyl) group adds another dimension to the compound's pharmacological potential. The 4-methylbenzenesulfonyl moiety is a sulfonamide derivative that is frequently incorporated into drug candidates due to its ability to enhance binding affinity and selectivity. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating this group into the tetrahydroisoquinoline-furan framework, researchers aim to exploit these properties while also leveraging the unique interactions provided by the core structure.

In recent years, there has been growing interest in developing novel therapeutic agents based on tetrahydroisoquinoline derivatives. These compounds have shown promise in preclinical studies for their ability to modulate neurotransmitter systems and inhibit key enzymes involved in disease pathways. The specific modification of 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide aims to enhance its efficacy and selectivity for particular biological targets. For instance, studies have suggested that derivatives of this nature may exhibit potent activity against enzymes such as monoamine oxidase (MAO) inhibitors or other neurotransmitter-modulating agents.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic methodologies. The preparation of 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Researchers must navigate challenges such as regioselectivity and stereoselectivity to achieve the desired molecular architecture. Despite these challenges, advancements in synthetic chemistry have made it increasingly feasible to construct complex molecules like this one with remarkable precision.

The pharmacological evaluation of 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide has been a subject of intense research. Preliminary studies have indicated that this compound exhibits promising biological activity in vitro and in vivo. For example, it has shown potential as an inhibitor of certain enzymes implicated in neurological disorders. Additionally, its structural features suggest that it may interact with receptors or channels involved in pain perception or mood regulation.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and clinical research. The investigation of 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide is no exception. Researchers are collaborating across these disciplines to explore its full therapeutic potential and to identify optimal routes for clinical translation. This collaborative effort ensures that the compound's development is guided by both scientific rigor and practical considerations related to drug design and patient care.

The future prospects for 5-bromo-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide are promising. As our understanding of biological systems continues to evolve，so too does our ability to design molecules that interact with them in meaningful ways。This compound represents an example of how structural innovation can lead to novel therapeutic strategies。Further research will be necessary to fully elucidate its mechanism of action and clinical efficacy，but its current profile makes it an exciting candidate for future drug development。